Myristoylamide Propylbetaine
Description
Myristoylamide Propylbetaine (CAS 59272-84-3) is an amphoteric surfactant with the molecular formula C₂₁H₄₂N₂O₃ and a molecular weight of 370.57 g/mol. Structurally, it consists of a myristoyl (C14) fatty acid chain linked to a propylbetaine group, which includes a quaternary ammonium cation and a carboxylate anion. This dual charge characteristic enables compatibility with both cationic and anionic systems, making it effective in stabilizing formulations under varying pH conditions .
Primary applications include use in cosmetics and biomedical research, where its mildness and surfactant properties are valued. For instance, it is utilized in shampoos and skincare products for foam enhancement and emulsification, as well as in laboratory studies investigating protein-surfactant interactions .
Properties
CAS No. |
1192549-28-2 |
|---|---|
Molecular Formula |
C₂₁H₄₂N₂O₃ |
Molecular Weight |
370.57 |
Synonyms |
2-(Dimethyl(3-tetradecanamidopropyl)ammonio)acetate; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares Myristoylamide Propylbetaine with structurally related betaine surfactants:
| Compound | CAS Number | Fatty Acid Chain | Molecular Formula | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|---|---|
| This compound | 59272-84-3 | C14 (myristoyl) | C₂₁H₄₂N₂O₃ | 370.57 | Mild, stable foam, pH-insensitive |
| Lauroylamide Propylbetaine (LAB) | 4292-10-8 | C12 (lauroyl) | C₁₉H₃₈N₂O₃ | 342.52 | High foam stability, silica-enhanced performance in porous media |
| Cocamidopropyl Betaine (CAPB) | 61789-40-0 | C8–C18 (coconut) | C₁₉H₃₈N₂O₃ (varies) | ~342–440 | Mild, widely used in personal care |
Key Observations:
- LAB’s shorter chain improves foam stability and surface tension reduction, especially when combined with silica particles (e.g., 0.1% LAB + hydrophobic silica reduces surface tension to ~30 mN/m) .
- Foam Performance :
- LAB demonstrates superior foam stability in silica-particle-enhanced systems, critical for applications like oil recovery (e.g., silica-LAB mixtures increase plugging efficiency in porous media by >40%) . Myristoylamide’s foam behavior is less documented but likely less robust due to its longer chain.

- LAB demonstrates superior foam stability in silica-particle-enhanced systems, critical for applications like oil recovery (e.g., silica-LAB mixtures increase plugging efficiency in porous media by >40%) . Myristoylamide’s foam behavior is less documented but likely less robust due to its longer chain.
- Biocompatibility :
Commercial Availability and Cost
- This compound :
Priced at ¥16,800/2.5 g (95% purity), it is a premium product restricted to research (e.g., Toronto Research Chemicals) . - Lauroylamide Propylbetaine :
Available at $388/250 mg for laboratory use, with bulk pricing for industrial applications . - Cocamidopropyl Betaine: Mass-produced at $5–10/kg, making it the most economical option .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

